Cas no 1806999-22-3 (3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid
• CAS No: 1806999-22-3
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4897386
• Update Time: 2025-10-29

3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid

• Inchi： 1S/C9H8F2N2O4/c1-4-2-6(13(16)17)8(9(10)11)5(12-4)3-7(14)15/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： OMNVZFCNFJRBEU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)N=C1CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid

3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic Acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid, identified by the CAS number 1806999-22-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a pyridine ring substituted with a difluoromethyl group at position 3, a methyl group at position 6, a nitro group at position 4, and an acetic acid moiety at position 2. These substituents contribute to its distinctive chemical behavior and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The incorporation of fluorine atoms in the difluoromethyl group introduces unique electronic effects, making this compound particularly interesting for applications in drug discovery and materials science.

One of the most promising areas of research involving 3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid is its potential as a building block in medicinal chemistry. The nitro group at position 4 imparts strong electron-withdrawing effects, which can be strategically utilized to modulate the pharmacokinetic properties of drug candidates. Additionally, the acetic acid moiety at position 2 provides versatility in functionalization, allowing for further chemical modifications to tailor the molecule's activity and selectivity.

Recent studies have highlighted the role of this compound in inhibiting specific enzymes associated with neurodegenerative diseases. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The combination of the nitro group's electron-withdrawing effects and the fluorinated methyl group's steric hindrance creates a unique environment that enhances enzyme binding affinity and selectivity.

In addition to its biomedical applications, 3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid has shown promise in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the development of novel catalysts for organic transformations. Recent investigations have focused on its application as a ligand in palladium-catalyzed cross-coupling reactions, where it significantly enhances catalytic efficiency and product yield.

The synthesis of this compound involves a multi-step process that begins with the preparation of intermediates such as difluoroacetic acid and methylpyridine derivatives. Advanced purification techniques, including high-performance liquid chromatography (HPLC) and recrystallization, are employed to ensure the final product meets stringent quality standards. The use of green chemistry principles in these processes has further enhanced the sustainability and environmental friendliness of its production.

The structural elucidation of this compound relies on modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular geometry, substitution patterns, and intermolecular interactions, which are critical for understanding its chemical reactivity and biological activity.

Looking ahead, ongoing research is exploring the potential of 3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid as a precursor for advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a versatile linker offers new opportunities for designing porous materials with tailored properties for gas storage, catalysis, and sensing applications.

In conclusion, 3-(Difluoromethyl)-6-methyl-4-nitropyridine-2-acetic acid, with its unique structural features and functional groups, represents a valuable compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly lead to groundbreaking discoveries in fields ranging from drug development to materials science.